Cas no 2172531-79-0 (3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2172531-79-0
• MF: C₁₁H₁₆F₂O₄
• MW: 250.239151000977
• CID: 6290506
• PubChem ID: 165749181
• Update Time: 2025-07-19

3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid
• 2172531-79-0
• EN300-1632975

• Inchi： 1S/C11H16F2O4/c12-11(13)6-9(7-11,8(14)15)10(16)2-1-4-17-5-3-10/h16H,1-7H2,(H,14,15)
• InChI Key： BAHJCYWOVXJYID-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C1)C1(CCOCCC1)O)F

Computed Properties

• Exact Mass: 250.10166531g/mol
• Monoisotopic Mass: 250.10166531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2172531-79-0)

3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2172531-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclobutane ring substituted with fluorine atoms and an oxepane moiety linked via a hydroxylated bridge. The presence of both fluorine and hydroxyl groups imparts distinct chemical properties that make it a promising candidate for further exploration in drug development.

The structural design of 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid is particularly noteworthy due to its potential biological activity. The cyclobutane ring, a six-membered saturated heterocycle, is known for its stability and rigidity, which can contribute to the binding affinity of the molecule when interacting with biological targets. Additionally, the introduction of fluorine atoms at the 3-position enhances the metabolic stability and lipophilicity of the compound, making it more suitable for oral administration and improving its bioavailability.

The 4-hydroxyoxepan-4-yl substituent in the molecule adds another layer of complexity and functionality. The oxepane ring is a five-membered cyclic ether with significant potential in medicinal chemistry due to its ability to mimic natural biological structures. The hydroxyl group attached to the oxepane ring further increases the molecule's reactivity and interaction potential with enzymes and receptors. This combination of structural features makes 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid an intriguing candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their ability to modulate drug properties such as pharmacokinetics, pharmacodynamics, and metabolic stability. The fluorine atoms in 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid can influence electronic effects, hydrogen bonding interactions, and overall molecular shape, thereby enhancing its binding affinity to biological targets. This has led to extensive research into fluorinated derivatives as potential drugs for various diseases.

One of the most promising applications of 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are potential targets for therapeutic intervention. The structural features of this compound suggest that it may interact with key inflammatory mediators, thereby reducing inflammation without causing significant side effects. Preliminary studies have shown that derivatives of this compound exhibit anti-inflammatory properties in vitro, making it a valuable scaffold for further drug design.

Another area where 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid shows promise is in the treatment of neurological disorders. Neurological conditions such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress and neuroinflammation. The ability of this compound to modulate inflammatory pathways and antioxidant defenses makes it a potential candidate for developing neuroprotective therapies. Additionally, its ability to cross the blood-brain barrier enhances its suitability for treating central nervous system disorders.

The synthesis of 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the cyclobutane ring and introduce the fluorine atoms with high precision. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 3,3-difluoro-1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid is still under investigation, but preliminary data suggest that it may have broad therapeutic potential. Its ability to interact with multiple biological targets makes it a versatile scaffold for drug development. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion,3,3-difluoro-1-(4-hydroxyoxepan-4-y lcyclobutane - 1 - carboxylic acid (CAS No. 21725 31 - 79 - 0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of fluorine substitution and hydroxyl-functionalized oxepane moieties makes it an attractive candidate for developing novel therapeutic agents. As research continues into its biological activity and pharmacological properties, 21725 31 - 79 - 0 may emerge as a key molecule in addressing various diseases, including inflammatory disorders and neurological conditions. The ongoing exploration into this compound underscores its importance as a valuable tool in medicinal chemistry.